Cas no 185336-12-3 (12-Hydroxy Irinotecan (Mixture of Diastereomers))

12-Hydroxy Irinotecan (Mixture of Diastereomers) Properties

Names and Identifiers

• [1,4'-Bipiperidine]-1'-carboxylicacid,(4S)-4,11-diethyl-3,4,12,14-tetrahydro-4,12-dihydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-ylester
• [1,4'-Bipiperidine]-1'-carboxylicacid,(4S)-4,11-diethyl-3,4,12,14-tetrahydro-4,12-dihydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]in
• 12-Hydroxy Irinotecan
• IRINOTECAN 12-HYDROXY IMPURITY
• [1,4'-Bipiperidine]-1'-carboxylicacid,4,11-diethyl-3,4,12,14-tetrahydro-4,12-dihydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-ylester, (4S)-
• RPR 112524
• (4S)-4,11-Diethyl-4,12-dihydroxy-9-[(4-piperidinopiperidino)carbonyloxy]-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• [1,4'-Bipiperidine]-1'-carboxylic Acid (4S)-4,11-diethyl-3,4,12,14-tetrahydro- 4,12-dihydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl Ester
• 185336-12-3
• [(19S)-10,19-diethyl-12,19-dihydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate
• SCHEMBL12356492
• DTXSID60729785
• (4S)-4,11-Diethyl-4,12-dihydroxy-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl [1,4'-bipiperidine]-1'-carboxylate
• +Expand

• InChIKey： XQUUJPQAMJFQHV-OQGPVULJSA-N
• Inchi： InChI=1S/C33H38N4O7/c1-3-21-22-16-20(44-32(41)36-14-10-19(11-15-36)35-12-6-5-7-13-35)8-9-25(22)34-28-26-17-24-23(18-43-31(40)33(24,42)4-2)29(38)37(26)30(39)27(21)28/h8-9,16-17,19,30,39,42H,3-7,10-15,18H2,1-2H3/t30?,33-/m0/s1
• SMILES： CCC1C2C=C(OC(N3CCC(N4CCCCC4)CC3)=O)C=CC=2N=C2C3=CC4[C@@](C(OCC=4C(=O)N3C(O)C=12)=O)(O)CC

Computed Properties

• Exact Mass: 602.27404956g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 602.27404956g/mol
• Heavy Atom Count: 44
• Complexity: 1240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• LogP: 3.45780
• PSA: 134.43000
• Boiling Point: 923.0±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 512.0±34.3 °C
• Density: 1.5±0.1 g/cm3